Cas no 116114-16-0 (3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-
• CAS No: 116114-16-0
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 203792
• PubChem ID: 3087748
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-
• 5-(4-fluorophenyl)-2,4-dimethyl-1,2,4-triazol-3-one
• 2,4-Dihydro-2,4-dimethyl-5-(4-fluorophenyl)-3H-1,2,4-triazol-3-one
• CHEMBL96940
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4-dimethyl-5-(4-fluorophenyl)-
• BRN 4189104
• DTXSID40151282
• 116114-16-0

• Inchi： 1S/C10H10FN3O/c1-13-9(12-14(2)10(13)15)7-3-5-8(11)6-4-7/h3-6H,1-2H3
• InChI Key： RUJCPPGLVRBNRL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN(C)C(N1C)=O

Computed Properties

• Exact Mass: 207.0809
• Monoisotopic Mass: 207.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 260.2°Cat760mmHg
• Flash Point: 111.2°C
• Refractive Index: 1.595
• PSA: 35.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones